1,1,2,2-Tetrafluoro-2-(phenylthio)ethanesulfonyl fluoride

• IUPAC Name: 1,1,2,2-tetrafluoro-2-phenylsulfanylethanesulfonyl fluoride
• InChI: InChI=1S/C8H5F5O2S2/c9-7(10,8(11,12)17(13,14)15)16-6-4-2-1-3-5-6/h1-5H
• InChI Key: RRIGBESOODESPJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC(C(F)(F)S(=O)(=O)F)(F)F
• Molecular Formula: C8H5F5O2S2
• Molecular Weight: 292.3 g/mol
• CAS No.: 1000294-01-8

Description

1,1,2,2-Tetrafluoro-2-(phenylthio)ethanesulfonyl fluoride is a chemical compound with the molecular formula C8H5F5O2S2. It is a derivative of sulfonyl fluoride.

Physical and Chemical Properties Analysis

The boiling point of this compound is predicted to be 217.7±40.0 °C and its density is predicted to be 1.59±0.1 g/cm3.

Scientific Research Applications

1. Novel Preparation Methods

A new preparation method of 1,1,2,2-tetrafluoro-2-(trifluoroethenyloxy)-ethanesulfonyl fluoride has been developed, utilizing the imidazole protective group's electrodonating character on the sulfonyl group. This leads to the formation of a novel intermediate monomer, easily converted to the final compound through reaction with HF (Uematsu, Hoshi, & Ikeda, 2006).

2. Synthesis of Fluorine-Containing Amines

Efficient reaction of enamines with in situ formed hydrogen fluoride and trimethyl(1,1,2,2-tetrafluoro-2-(phenylthio)ethyl)silane has been observed. Radical or reductive desulfurization of these products provides amines containing the tetrafluoroethyl group (Chernykh, Jurásek, & Beier, 2015).

3. Nucleophilic Difluoromethylation in Organic Synthesis

Fluoride-induced nucleophilic (phenylthio)difluoromethylation using TMS–CF2SPh has been developed, efficiently transferring the “PhSCF2” group into aldehydes and ketones. This method has potential applications in medicinal and agrochemical fields (Prakash, Hu, Wang, & Olah, 2005).

4. Radiation-Induced Hydrogen Fluoride Formation

Research on several fluorine-containing ethanes, including 1,1,2,2-tetrafluoroethane, has shown hydrogen fluoride formation when irradiated with gamma rays. This suggests a mechanism involving the formation of an intermediate semiion pair (Chu & Heckel, 1976).

5. Ionic Liquid Applications in Organic Synthesis

Pyrrolidinium-based salts with new fluorine-containing anions, such as 1,1,2,2-tetrafluoro-2-(1,1,2,2-tetrafluoroethoxy)ethanesulfonate, have been synthesized and used as recyclable solvents and efficient catalysts for Friedel–Crafts alkylations (Lin, Zhang, Zhu, Chen, & Xiao, 2009).

Safety and Hazards

Users should avoid contact with skin and eyes, avoid formation of dust and aerosols, and obtain special instructions before use.

Synthesis routes and methods

Procedure details

A solution of sulfur dioxide was prepared by bubbling sulfur dioxide (1.02 g, 16 mmol) in a solution of anhydrous acetonitrile (20 ml) at ambient temperature. This solution was added to PhSCF2CF2SiMe3 (8 mmol, prepared according to the procedure from example 2) and stirred at ambient temperature under an inert atmosphere. Anhydrous CsF (1.4 g, 9 mmol) was then added to the reaction mixture, which was stirred at ambient temperature overnight. The reaction was monitored by TLC and by 19F NMR (CDCl3) until the disappearance of PhSCF2CF2SiMe3. F-TEDA (2.9 g, 8.2 mmol) was added to the mixture, which was stirred for 1 h at ambient temperature. The mixture was concentrated and the solid residue washed with ethyl ether (10×50 ml). The filtrate was evaporated and the product purified by bulb-to-bulb distillation. The product 2-(phenylsulfanyl)-1,1,2,2-tetrafluoroethane-sulfonyl fluoride was obtained in the form of a colorless liquid (1.86 g, 79%).